Cas no 1315365-90-2 (1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride)

• Product Name: 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride
• CAS No: 1315365-90-2
• MF: C₉H₂₀ClN₃O₃S
• MW: 285.79139995575
• MDL: MFCD19382266
• CID: 4588181
• Update Time: 2025-10-31

1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride

• MDL： MFCD19382266
• Inchi： 1S/C9H19N3O3S.ClH/c10-9-2-1-3-12(8-9)16(13,14)11-4-6-15-7-5-11;/h9H,1-8,10H2;1H
• InChI Key： ZKEZYUHRFAYHMS-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CCCC(N)C1)(=O)=O.Cl

Additional information on 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride

Recent Advances in the Study of 1-(Morpholine-4-sulfonyl)piperidin-3-amine Hydrochloride (CAS: 1315365-90-2)

The compound 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride (CAS: 1315365-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine-sulfonyl and piperidin-3-amine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research involving this compound is its role as a building block in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The morpholine-sulfonyl group in 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride has been shown to enhance the binding affinity and selectivity of kinase inhibitors, making it a valuable scaffold for drug design. Recent publications have highlighted its use in the development of inhibitors targeting specific kinases, such as PI3K and mTOR, which are implicated in various cancers.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in modulating other biological targets. For instance, studies have explored its interaction with G protein-coupled receptors (GPCRs) and ion channels, suggesting broader therapeutic applications. The hydrochloride salt form of the compound improves its solubility and bioavailability, which is a critical factor in preclinical and clinical development. Recent pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, further supporting its potential as a drug candidate.

The synthesis of 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride has been optimized in recent years to achieve higher yields and purity. Advanced synthetic methodologies, including microwave-assisted reactions and flow chemistry, have been employed to streamline the production process. These improvements have facilitated larger-scale synthesis, enabling more extensive biological evaluation and structure-activity relationship (SAR) studies. Researchers have also explored various derivatives of this compound to enhance its pharmacological properties and reduce potential off-target effects.

Recent preclinical studies have provided compelling evidence of the compound's efficacy in disease models. For example, in vitro and in vivo experiments have demonstrated its ability to inhibit tumor growth and metastasis in cancer models, with minimal toxicity observed at therapeutic doses. These findings have spurred interest in advancing the compound into clinical trials, with several pharmaceutical companies reportedly evaluating its potential in their pipelines. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinically viable therapies.

Despite the promising progress, challenges remain in the development of 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed in future studies. Additionally, further mechanistic studies are required to fully elucidate its mode of action and identify potential biomarkers for patient stratification. Ongoing research efforts are focused on addressing these challenges and unlocking the full therapeutic potential of this compound.

In conclusion, 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride (CAS: 1315365-90-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and versatile pharmacological properties make it a valuable tool for developing targeted therapies. Continued research and development efforts are expected to yield new insights and applications, paving the way for its eventual clinical use. This compound exemplifies the intersection of chemistry and biology in advancing modern medicine.